Cas no 2137145-96-9 ((5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione)

• Product Name: (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione
• CAS No: 2137145-96-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5825047
• PubChem ID: 723703
• Update Time: 2025-10-28

(5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 5-cyclopropyl-5-methyl-, (5S)-
• (S)-5-Cyclopropyl-5-methylimidazolidine-2,4-dione
• starbld0024249
• 2137145-96-9
• EN300-1086623

• Inchi： 1S/C7H10N2O2/c1-7(4-2-3-4)5(10)8-6(11)9-7/h4H,2-3H2,1H3,(H2,8,9,10,11)/t7-/m0/s1
• InChI Key： NSJNDFMJXLKSSR-ZETCQYMHSA-N
• SMILES： C1(=O)N[C@](C2CC2)(C)C(=O)N1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• pka: 8.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione

Compound CAS No. 2137145-96-9: (5S)-5-Cyclopropyl-5-Methylimidazolidine-2,4-Dione

The compound (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione, identified by the CAS number 2137145-96-9, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazolidine derivatives, which are known for their versatile structures and functional properties. The molecule features a unique stereochemistry at the 5th position, with a cyclopropyl group and a methyl group attached to the imidazolidine ring. This configuration imparts distinctive electronic and steric properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of imidazolidine derivatives in drug design, particularly due to their ability to act as scaffolds for bioactive molecules. The (5S)-configuration of this compound has been shown to influence its pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. Researchers have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, which could lead to novel therapeutic interventions in areas such as oncology and neurodegenerative diseases.

The synthesis of (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione involves a multi-step process that requires precise control over stereochemistry. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields of the desired enantiomer. These methods not only ensure the purity of the compound but also contribute to the sustainability of its production process, aligning with current green chemistry principles.

In terms of applications, this compound has demonstrated remarkable stability under various chemical conditions, making it suitable for use in harsh environments. Its ability to form stable complexes with metal ions has opened new avenues in catalysis and material science. For instance, recent research has shown that this compound can act as a ligand in transition metal complexes, enhancing their catalytic activity in organic transformations such as alkene epoxidation and C-H activation.

The structural uniqueness of (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione also lends itself well to polymer chemistry. By incorporating this compound into polymer networks, scientists have developed materials with improved mechanical properties and thermal stability. These materials hold potential in industries such as aerospace and electronics, where high-performance polymers are essential.

Moreover, the compound's role in bioconjugation has been explored extensively. Its reactivity towards nucleophilic attack makes it an ideal candidate for click chemistry reactions, enabling the synthesis of complex biomolecules with high precision. This property has been leveraged in the development of novel vaccines and therapeutic agents that require precise molecular targeting.

In conclusion, (5S)-5-cyclopropyl-5-methylimidazolidine-2,4-dione (CAS No. 2137145-96-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its significance in the field of organic chemistry is expected to grow further.